Cas no 1805403-94-4 (Ethyl 3,6-bis(trifluoromethyl)-2-iodophenylacetate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)-2-iodophenylacetate
• CAS No: 1805403-94-4
• MF: C₁₂H₉F₆IO₂
• MW: 426.09355711937
• CID: 4964367
• Update Time: 2023-08-24

Ethyl 3,6-bis(trifluoromethyl)-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)-2-iodophenylacetate

• Inchi： 1S/C12H9F6IO2/c1-2-21-9(20)5-6-7(11(13,14)15)3-4-8(10(6)19)12(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： WFXFEYSCEXTHJF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Exact Mass: 425.95515 g/mol
• Monoisotopic Mass: 425.95515 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3
• Molecular Weight: 426.09